Cas no 573933-54-7 (4-(4-Ethyl-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-3-YL)pyridine)

• Product Name: 4-(4-Ethyl-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-3-YL)pyridine
• CAS No: 573933-54-7
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 2857248
• PubChem ID: 936091
• Update Time: 2025-04-21

4-(4-Ethyl-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-3-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethyl-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• SR-01000284176-1
• Pyridine-based ligand, 2
• HMS2477E08
• 649-226-7
• 4-(4-ethyl-5-{[(4-methoxyphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)pyridine
• SMR000078544
• BDBM21151
• MLS000050856
• CHEMBL271624
• 4-{4-ethyl-5-[(4-methoxybenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine
• 4-[4-ethyl-5-[(4-methoxyphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• 4-{4-ethyl-5-[(4-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• SR-01000284176
• 573933-54-7
• AKOS002188475
• 4-(4-Ethyl-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-3-YL)pyridine

• Inchi： 1S/C17H18N4OS/c1-3-21-16(14-8-10-18-11-9-14)19-20-17(21)23-12-13-4-6-15(22-2)7-5-13/h4-11H,3,12H2,1-2H3
• InChI Key： OCSFKRCNTJAHRX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)C1=NN=C(C2C=CN=CC=2)N1CC

Computed Properties

• Exact Mass: 326.12013238Da
• Monoisotopic Mass: 326.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.1Ų